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Cat. No.: B1255722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ristocetin A is a glycopeptide antibiotic derived from the bacterium Amycolatopsis sp..

Originally developed for its antibacterial properties, its clinical use was halted due to a high

incidence of thrombocytopenia and platelet agglutination. This adverse effect, however, has

made Ristocetin A an invaluable diagnostic tool in hematology. It is now primarily used in vitro

to evaluate platelet function, specifically in the diagnosis of von Willebrand Disease (vWD) and

Bernard-Soulier syndrome. This guide provides a comprehensive overview of the chemical

structure, properties, and functional applications of Ristocetin A, with a focus on its use in

platelet aggregation assays.

Chemical Structure and Physicochemical Properties
Ristocetin A is a complex macrocyclic glycopeptide. Its structure is characterized by a

heptapeptide core, rich in unusual amino acids, which is glycosylated with a tetrasaccharide

chain. Ristocetin exists as a mixture of two main components, Ristocetin A and Ristocetin B,

with Ristocetin A being the major and most active component. A key structural feature of

Ristocetin A is its ability to dimerize, which is crucial for its biological activity.
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Physicochemical Properties of Ristocetin A
The following table summarizes the key physicochemical properties of Ristocetin A.

Property Value Reference(s)

Molecular Formula
C₉₅H₁₁₀N₈O₄₄ (for the free

base)

C₉₅H₁₁₀N₈O₄₄·H₂SO₄ (for the

sulfate salt)

Molecular Weight
~2067.9 g/mol (for the free

base)

~2166.0 g/mol (for the sulfate

salt)

CAS Number 1404-55-3 (Ristocetin)

11140-99-1 (Ristocetin A

Sulfate)

Appearance White to pale yellow powder

Solubility
Soluble in water, methanol,

and DMSO.

Storage
Long-term storage at -20°C is

recommended.

Mechanism of Action in Platelet Agglutination
Ristocetin A induces platelet agglutination by facilitating the interaction between von

Willebrand Factor (vWF) and the platelet glycoprotein Ib-IX-V complex (GPIb). Under normal

physiological conditions, vWF only binds to GPIb under high shear stress. Ristocetin A
artificially mimics this process by inducing a conformational change in vWF, allowing it to bind

to GPIb even at low shear rates. This binding is not a simple agglutination process but initiates

an intracellular signaling cascade within the platelet.
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Signaling Pathway of Ristocetin A-Induced Platelet
Activation
The binding of the Ristocetin A-vWF complex to the GPIb receptor on the platelet surface

triggers a series of intracellular events, leading to platelet activation and aggregation. This

signaling pathway involves the activation of phospholipase C (PLC), which in turn leads to the

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers

then promote the release of intracellular calcium stores and the activation of Protein Kinase C

(PKC), respectively. This cascade ultimately results in platelet shape change, granule release,

and the activation of the integrin αIIbβ3, leading to stable platelet aggregation.
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Preparation (Centrifugation)
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To cite this document: BenchChem. [Ristocetin A: An In-depth Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255722/docs#ristocetin-a-an-in-depth-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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